Cas no 87712-25-2 (9,10-Anthracenedione, 1,4-bis(acetyloxy)-5-hydroxy-)

• Product Name: 9,10-Anthracenedione, 1,4-bis(acetyloxy)-5-hydroxy-
• CAS No: 87712-25-2
• MF: C₁₈H₁₂O₇
• MW: 340.283685684204
• CID: 653171
• PubChem ID: 71412296
• Update Time: 2025-04-19

9,10-Anthracenedione, 1,4-bis(acetyloxy)-5-hydroxy- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1,4-bis(acetyloxy)-5-hydroxy-
• (4-acetyloxy-5-hydroxy-9,10-dioxoanthracen-1-yl) acetate
• 5-Hydroxy-9,10-dioxo-9,10-dihydroanthracene-1,4-diyldiacetate
• 87712-25-2
• 5-Hydroxy-9,10-dioxo-9,10-dihydroanthracene-1,4-diyl diacetate
• DTXSID80831859

• Inchi： 1S/C18H12O7/c1-8(19)24-12-6-7-13(25-9(2)20)16-15(12)17(22)10-4-3-5-11(21)14(10)18(16)23/h3-7,21H,1-2H3
• InChI Key： MPZQFVYQMATYMH-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1=CC=C(C2C(C3C=CC=C(C=3C(C=21)=O)O)=O)OC(C)=O

Computed Properties

• Exact Mass: 340.05830272g/mol
• Monoisotopic Mass: 340.05830272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 107Ų